Cas no 538348-08-2 (BENZOIC ACID, 4-(1,3,2-DIOXABORINAN-2-YL)-, METHYL ESTER)

BENZOIC ACID, 4-(1,3,2-DIOXABORINAN-2-YL)-, METHYL ESTER structure
538348-08-2 structure
Product Name:BENZOIC ACID, 4-(1,3,2-DIOXABORINAN-2-YL)-, METHYL ESTER
CAS No:538348-08-2
MF:C11H13BO4
MW:220.029523611069
CID:3390036
PubChem ID:85837154
Update Time:2025-04-21

BENZOIC ACID, 4-(1,3,2-DIOXABORINAN-2-YL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 4-(1,3,2-DIOXABORINAN-2-YL)-, METHYL ESTER
    • 4-methoxycarbonylbenzeneboronic acid-1,3-propanediol ester
    • 538348-08-2
    • starbld0010507
    • MFCD34167348
    • Methyl 4-(1,3,2-dioxaborinan-2-yl)benzoate
    • Inchi: 1S/C11H13BO4/c1-14-11(13)9-3-5-10(6-4-9)12-15-7-2-8-16-12/h3-6H,2,7-8H2,1H3
    • InChI Key: XRBYOPGAJFNJJT-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(=O)OC)=CC=2)OCCC1

Computed Properties

  • Exact Mass: 220.0906891g/mol
  • Monoisotopic Mass: 220.0906891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8Ų

BENZOIC ACID, 4-(1,3,2-DIOXABORINAN-2-YL)-, METHYL ESTER Pricemore >>

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